![molecular formula C8H10N2O2 B2515761 N-[(5-methyl-1,2-oxazol-3-yl)methyl]prop-2-enamide CAS No. 1248224-66-9](/img/structure/B2515761.png)
N-[(5-methyl-1,2-oxazol-3-yl)methyl]prop-2-enamide
Overview
Description
“N-[(5-methyl-1,2-oxazol-3-yl)methyl]prop-2-enamide” is a chemical compound with the CAS Number: 196403-11-9. It has a molecular weight of 152.15 and its IUPAC name is N-(5-methyl-3-isoxazolyl)acrylamide .
Molecular Structure Analysis
The InChI code for “N-[(5-methyl-1,2-oxazol-3-yl)methyl]prop-2-enamide” is 1S/C7H8N2O2/c1-3-7(10)8-6-4-5(2)11-9-6/h3-4H,1H2,2H3,(H,8,9,10). This code provides a specific representation of the molecule’s structure .Physical And Chemical Properties Analysis
“N-[(5-methyl-1,2-oxazol-3-yl)methyl]prop-2-enamide” is a powder with a purity of 95%. It is stored at room temperature .Scientific Research Applications
Indole Derivatives Synthesis
Indoles are significant heterocyclic compounds found in natural products and drugs. They play a crucial role in cell biology. Researchers have explored the synthesis of indole derivatives, including those containing the 5-methyl-1,2-oxazol-3-yl moiety. These derivatives exhibit promising biological activities, such as anticancer effects and antimicrobial properties .
Organic Photovoltaics (OPVs)
Theoretical studies have investigated small organic materials for efficient charge transfer, low reorganization energies, and high power conversion efficiencies. The 5-methyl-1,2-oxazol-3-yl group could be incorporated into organic semiconductors for use in OPVs, enhancing their performance .
Antiviral Research
Considering the global impact of viral infections, researchers explore novel antiviral agents. The 5-methyl-1,2-oxazol-3-yl motif might be part of compounds with potential antiviral activity. For instance, it could serve as a building block for designing SARS-CoV-2 entry inhibitors .
Cytotoxicity Studies
In the realm of cancer research, scientists evaluate compounds for their cytotoxic effects on cancer cells. Some derivatives containing the 5-methyl-1,2-oxazol-3-yl group have demonstrated potent cytotoxic activity against various cancer cell lines .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(5-methyl-1,2-oxazol-3-yl)methyl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-3-8(11)9-5-7-4-6(2)12-10-7/h3-4H,1,5H2,2H3,(H,9,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLKBXWKMAGZUEX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CNC(=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-methyl-1,2-oxazol-3-yl)methyl]prop-2-enamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-((4-Chlorophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2515678.png)
![N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]-4-(trifluoromethyl)benzamide](/img/structure/B2515684.png)
![2-[4-bromo-5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl]acetohydrazide](/img/structure/B2515689.png)
![6-Oxabicyclo[3.2.2]nonane-4-sulfonyl chloride](/img/structure/B2515691.png)
![3-[4-(5-Chloro-2-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid](/img/structure/B2515693.png)
![5-{3-[4-(2-chlorophenyl)piperazin-1-yl]-3-oxopropyl}-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one](/img/structure/B2515695.png)
![1-(3,4-dimethylphenyl)-7,8-difluoro-3-phenyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2515698.png)
![4-phenyl-N-(3-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)butanamide](/img/structure/B2515699.png)